Cas no 201935-46-8 (4-bromocyclohept-2-en-1-one)

• Product Name: 4-bromocyclohept-2-en-1-one
• CAS No: 201935-46-8
• MF: C₇H₉BrO
• MW: 189.049761533737
• MDL: MFCD20627305
• CID: 3886776
• PubChem ID: 85765834
• Update Time: 2025-05-19

4-bromocyclohept-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohepten-1-one, 4-bromo-
• 4-bromocyclohept-2-en-1-one
• 4-Bromo-2-cyclohepten-1-one
• DTXSID801310892
• 201935-46-8

• MDL： MFCD20627305
• Inchi： 1S/C7H9BrO/c8-6-2-1-3-7(9)5-4-6/h4-6H,1-3H2
• InChI Key： SNHMAUSDKYHAAE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CCC1)=O

Computed Properties

• Exact Mass: 187.98368Da
• Monoisotopic Mass: 187.98368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-bromocyclohept-2-en-1-one

Introduction to 4-bromocyclohept-2-en-1-one (CAS No. 201935-46-8)

4-bromocyclohept-2-en-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 201935-46-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic ketone features a cycloheptenone core substituted with a bromine atom at the 4-position, making it a versatile intermediate in the development of various bioactive molecules. The structural uniqueness of this compound lies in its ability to serve as a precursor for synthesizing more complex scaffolds, which are integral to drug discovery efforts.

The bromocyclohept-2-en-1-one moiety is particularly valuable due to its reactivity, which allows for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other transformations. These properties have made it a focal point in medicinal chemistry, where it is employed to construct novel pharmacophores targeting diverse therapeutic areas. Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, enabling more efficient routes to its preparation and subsequent derivatization.

In the context of modern pharmaceutical research, 4-bromocyclohept-2-en-1-one has been explored for its potential in generating molecules with antimicrobial, anti-inflammatory, and anticancer activities. The bromine substituent enhances electrophilicity, facilitating interactions with nucleophiles such as amines and thiols, which are common in drug structures. This characteristic has been leveraged in designing inhibitors of enzymes involved in cancer progression and inflammatory pathways.

One notable application of 4-bromocyclohept-2-en-1-one is in the synthesis of kinase inhibitors. Kinases are critical enzymes in cellular signaling networks, and their dysregulation is often linked to diseases such as cancer. By incorporating the bromocycloheptenone scaffold into kinase inhibitors, researchers have been able to develop compounds with improved selectivity and potency. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a pivotal role in tumor growth and metastasis.

The bromine atom also enables palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing biaryl and heteroaryl systems. These types of structures are prevalent in many approved drugs due to their favorable pharmacokinetic properties. The ability to introduce aryl or heteroaryl groups at specific positions on the cycloheptenone ring allows for fine-tuning of biological activity, making 4-bromocyclohept-2-en-1-one a valuable building block.

Recent studies have also highlighted the utility of 4-bromocyclohept-2-en-1-one in the development of photodynamic therapy (PDT) agents. PDT involves the use of photosensitizers that generate reactive oxygen species upon irradiation with light, leading to cell death. The bromocycloheptenone core can be functionalized to incorporate chromophores that absorb light at appropriate wavelengths while maintaining biocompatibility. This approach has shown promise in treating localized malignancies and infections.

The synthesis of 4-bromocyclohept-2-en-1-one typically involves cyclization reactions followed by bromination. Advances in catalytic systems have allowed for more sustainable and efficient methods, reducing waste and improving yields. For example, transition-metal-catalyzed cyclizations have enabled the construction of the cycloheptenone ring from simpler precursors with high regioselectivity. Such improvements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In conclusion, 4-bromocyclohept-2-en-1-one (CAS No. 201935-46-8) is a multifaceted compound with significant applications in synthetic chemistry and drug discovery. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics. As research continues to uncover new synthetic strategies and biological functions, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern pharmaceutical innovation.